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Compound of Interest

Compound Name: N-Me-Leu-OBzl. TosOH

Cat. No.: B15155546

Proper disposal of N-Me-Leu-OBzl.TosOH (N-Methyl-L-leucine benzyl ester p-toluenesulfonate
salt) is crucial for laboratory safety and environmental protection. This guide provides detailed
procedures for researchers, scientists, and drug development professionals to handle and

dispose of this compound responsibly.

Disclaimer: These are general guidelines. Always consult your institution's Environmental
Health and Safety (EHS) office and adhere to all local, state, and federal regulations regarding
chemical waste disposal.

Chemical and Physical Properties

A summary of the key properties of N-Me-Leu-OBzl.TosOH is provided in the table below.
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Property Value

Physical State Solid, white powder[1]

Molecular Formula C20 H27 N O5 S[1]

Molecular Weight 393.50 g/mol [1]

Melting Point 156 - 160 °C[1]

Solubility Soluble in water or 1% acetic acid[2][3]
Incompatibilities Strong oxidizing agents[1]

Hazard Statements May cause skin, eye, and respiratory irritation[4]

Personal Protective Equipment (PPE)

Before handling N-Me-Leu-OBzl.TosOH, ensure you are wearing the appropriate personal
protective equipment.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]
» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

o Respiratory Protection: Under normal use conditions where dust formation is avoided,
respiratory protection is not typically required.[1] If dust is generated, use a patrticle filter.

Disposal Procedures

The primary method for the disposal of N-Me-Leu-OBzl.TosOH is to collect it as solid chemical
waste. Do not release this substance into the environment or dispose of it in the regular trash
or down the drain unless explicitly permitted by your local regulations and EHS office.[1]

Step-by-Step Disposal Protocol:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.glpbio.com/sp/h-d-n-me-leu-obzl-tosoh.html
https://www.biocrick.com/H-N-Me-Leu-OBzl-TosOH-BCC3215.html
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://sdsmanager.com/safety-data-sheet/ak-scientific-inc-l-leucine-benzyl-ester-p-toluenesulfonate-salt-en/
https://www.benchchem.com/product/b15155546?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15155546?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6247403&productDescription=L-LEUCINE+BENZL+ESTER+P-TOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15155546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Waste Collection:
o Carefully sweep up the solid N-Me-Leu-OBzl.TosOH, avoiding dust formation.[1]

o Place the collected solid into a clearly labeled, sealable, and chemically compatible waste
container.

o The container should be labeled with the full chemical name: "N-Methyl-L-leucine benzyl
ester p-toluenesulfonate salt" and the appropriate hazard warnings.

o Container Management:

o Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.[1]

o Waste Pickup:

o Arrange for the disposal of the chemical waste through your institution's EHS office or a
licensed hazardous waste disposal company.

While some non-hazardous solid chemicals, including certain amino acids, may be acceptable
for disposal in normal trash in sealed containers, it is critical to confirm that N-Me-Leu-
OBzI.TosOH is classified as such by your institution before proceeding with this method.[5]
Given the irritation hazards, treating it as chemical waste is the most prudent approach.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Me-
Leu-OBzl.TosOH.
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@MG-LGU-OBZLTOSOH for Disposal

Consult Institutional EHS Guidelines and Local Regulations

End: Waste Disposed of Properly

Click to download full resolution via product page
Caption: Disposal decision workflow for N-Me-Leu-OBzl.TosOH.

Hierarchy of Safety and Disposal Considerations

This diagram outlines the logical relationships between safety protocols, regulatory compliance,
and disposal procedures for laboratory chemicals like N-Me-Leu-OBzl.TosOH.
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Caption: Hierarchy of chemical safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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